1-(3-Chloro-4-methylphenyl)piperidin-4-one

• IUPAC Name: 1-(3-chloro-4-methylphenyl)piperidin-4-one
• InChI: InChI=1S/C12H14ClNO/c1-9-2-3-10(8-12(9)13)14-6-4-11(15)5-7-14/h2-3,8H,4-7H2,1H3
• InChI Key: AQYBAIHPUWXOAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCC(=O)CC2)Cl
• Molecular Formula: C12H14ClNO
• DSSTOX Substance ID: DTXSID20640806
• Molecular Weight: 223.70 g/mol
• CAS RN: 938459-09-7

Description

1-(3-Chloro-4-methylphenyl)piperidin-4-one, also known as 3-chloro-4-methylpiperidin-4-one, is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 196.59 g/mol and a melting point of 162-164 °C. It is insoluble in water but soluble in organic solvents.

Scientific Research Applications

Synthesis and Crystal Structure

The compound 3-chloro-3-methyl-r(2),c(6)-bis(p-methoxyphenyl)piperidin-4-one exhibits a slightly distorted chair conformation with the dihedral angle between the mean planes of the two phenyl rings being 47.9°. This compound's crystal packing is stabilized by weak C–H⋯O intermolecular interactions, forming chains along the b-axis. Additional weak Cg–π interactions between nearby phenyl rings are also observed. These findings are supported by Density Functional Theory (DFT) calculations and Hirshfeld surface analysis, which aid in determining the molecular shape and analyzing intermolecular interactions in the crystal structure (Arulraj et al., 2019).

Molecular Structure Analysis

Another related compound, (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1carbonyl)acrylate, synthesized via a one-pot three-component reaction, forms H-bonded dimers in the crystal lattice, held together by C-H...π and C-H...O interactions. This structural arrangement highlights the importance of such interactions in stabilizing the crystal structure of synthesized compounds (Khan et al., 2013).

Conformational Analysis and Thermal Stability

For the compound {[1-(3-chloro-4-fluorobenzoyl)-4-fluoropiperidin-4yl]methyl}[(5-methylpyridin-2-yl)methyl]amine, conformational analysis in both solid and solution states has been conducted, indicating similar conformations across phases. Thermal stability and phase transitions were investigated using thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC), suggesting a single crystalline form with a melting point at 157°C (Ribet et al., 2005).

Vibrational Spectra and DFT Calculations

The molecular complex 3-chloro-3-methyl-2,6-diphenylpiperidin-4-one has been analyzed using DFT method B3LYP/6-31+G (d,p) level basis set for its vibrational frequencies and fundamental vibrational frequencies. Hirshfeld surface analysis and fingerprint plots were used to determine the molecular shape and analyze intermolecular interactions. The HOMO-LUMO energy gap was also evaluated, providing insights into the electronic properties of the compound (Arulraj et al., 2020).